Cas no 209899-48-9 (Tert-butyl 5-amino-2-fluorobenzylcarbamate)

• Product Name: Tert-butyl 5-amino-2-fluorobenzylcarbamate
• CAS No: 209899-48-9
• MF: C₁₂H₁₇FN₂O₂
• MW: 240.273986577988
• MDL: MFCD09263964
• CID: 2663168
• PubChem ID: 53439168
• Update Time: 2025-05-24

Tert-butyl 5-amino-2-fluorobenzylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(5-amino-2-fluorophenyl)methyl]carbamate
• tert-Butyl (5-amino-2-fluorobenzyl)carbamate
• TERT-BUTYL 5-AMINO-2-FLUOROBENZYLCARBAMATE
• AB50276
• 3-[(Boc-amino)methyl]-4-fluoroaniline
• SY250015
• tert-Butyl [(5-amino-2-fluorophenyl)methyl]carbamate
• SCHEMBL545381
• CS-0088665
• MFCD09263964
• DTXSID90701771
• 209899-48-9
• AC8135
• starbld0048254
• Tert-butyl 5-amino-2-fluorobenzylcarbamate

• MDL： MFCD09263964
• Inchi： 1S/C12H17FN2O2/c1-12(2,3)17-11(16)15-7-8-6-9(14)4-5-10(8)13/h4-6H,7,14H2,1-3H3,(H,15,16)
• InChI Key： YZEYXVMJBDHOQY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CNC(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 240.12740595g/mol
• Monoisotopic Mass: 240.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Tert-butyl 5-amino-2-fluorobenzylcarbamate

Comprehensive Overview of Tert-butyl 5-amino-2-fluorobenzylcarbamate (CAS No. 209899-48-9)

Tert-butyl 5-amino-2-fluorobenzylcarbamate (CAS No. 209899-48-9) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound, often referred to by its abbreviated name 5-Amino-2-fluorobenzyl carbamate tert-butyl ester, has garnered significant attention due to its role as a key intermediate in the development of bioactive molecules. Researchers and chemists frequently search for terms like "synthesis of Tert-butyl 5-amino-2-fluorobenzylcarbamate" or "CAS 209899-48-9 applications", reflecting its importance in modern drug discovery.

The molecular structure of Tert-butyl 5-amino-2-fluorobenzylcarbamate features a fluorobenzyl moiety coupled with a tert-butyl carbamate group, making it a versatile building block for peptide coupling and protecting group strategies. Its CAS No. 209899-48-9 is often cross-referenced in patent literature and academic journals, particularly in studies focusing on kinase inhibitors and cancer therapeutics. Recent trends in organic chemistry highlight the growing demand for fluorinated intermediates, as they enhance the metabolic stability and bioavailability of target molecules.

One of the most searched questions related to this compound is: "How to purify Tert-butyl 5-amino-2-fluorobenzylcarbamate?". Purification typically involves techniques such as column chromatography or recrystallization, ensuring high purity for downstream applications. Another trending topic is its use in click chemistry and bioconjugation, where the amino and carbamate functionalities enable selective modifications. These applications align with the broader interest in green chemistry and sustainable synthetic methods.

From a commercial perspective, Tert-butyl 5-amino-2-fluorobenzylcarbamate is supplied by leading chemical manufacturers under stringent quality control standards. Suppliers often emphasize its storage conditions (e.g., refrigeration under inert atmosphere) and handling precautions to maintain stability. The compound’s MSDS (Material Safety Data Sheet) is frequently requested, underscoring the importance of safety in laboratory settings. Additionally, its price per gram and bulk availability are common queries among procurement specialists.

In the context of AI-driven drug discovery, CAS No. 209899-48-9 has emerged as a valuable input for machine learning models predicting molecular interactions. The integration of computational chemistry tools with experimental data has accelerated the identification of novel derivatives. This synergy is particularly relevant given the rising interest in personalized medicine and targeted therapies.

Looking ahead, the demand for Tert-butyl 5-amino-2-fluorobenzylcarbamate is expected to grow, driven by advancements in biopharmaceuticals and material science. Its compatibility with high-throughput screening platforms further enhances its appeal. For researchers seeking detailed NMR spectra or HPLC analysis protocols, technical databases and peer-reviewed publications remain indispensable resources.

In summary, Tert-butyl 5-amino-2-fluorobenzylcarbamate (CAS No. 209899-48-9) exemplifies the intersection of innovation and practicality in chemical synthesis. Its multifaceted applications, coupled with evolving scientific trends, ensure its continued relevance in both academic and industrial spheres.